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Compound of Interest

Compound Name: Swietenine

Cat. No.: B1256064 Get Quote

Essential Safety and Handling Guide for Swietenine
Disclaimer: This document provides guidance on the safe handling of Swietenine based on

general laboratory safety principles for compounds of unknown toxicity. No specific Safety Data

Sheet (SDS) for Swietenine is currently available. Therefore, Swietenine should be handled

with the utmost care, assuming it may be hazardous. This guide is intended for use by trained

researchers, scientists, and drug development professionals.

Hazard Assessment
The toxicological properties of pure Swietenine have not been fully elucidated. However,

studies on extracts of Swietenia macrophylla, from which Swietenine is isolated, have shown

some evidence of cytotoxicity, with non-polar extracts exhibiting higher levels of toxicity.[1][2]

One study on rats determined that a dose of up to 2 g/kg of S. macrophylla seed powder did

not show signs of toxicity, which translates to a human equivalent dose of 325 mg/kg.[1][3][4]

Nevertheless, due to the lack of comprehensive safety data, a conservative approach is

mandatory.

Assume Swietenine is hazardous until proven otherwise. Potential hazards may include:

Skin and eye irritation

Respiratory tract irritation if inhaled

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1256064?utm_src=pdf-interest
https://www.benchchem.com/product/b1256064?utm_src=pdf-body
https://www.benchchem.com/product/b1256064?utm_src=pdf-body
https://www.benchchem.com/product/b1256064?utm_src=pdf-body
https://www.benchchem.com/product/b1256064?utm_src=pdf-body
https://www.benchchem.com/product/b1256064?utm_src=pdf-body
https://www.benchchem.com/product/b1256064?utm_src=pdf-body
https://medic.upm.edu.my/upload/dokumen/2023110812165602_2022_1366.pdf
https://www.researchgate.net/publication/382886667_In_Vitro_Toxicity_Assessment_of_Swietenia_macrophylla_King_Extracts_Using_a_Cell-Based_Assay
https://medic.upm.edu.my/upload/dokumen/2023110812165602_2022_1366.pdf
https://www.researchgate.net/publication/302554384_Acute_toxicity_profiling_of_the_ethyl_acetate_fraction_of_Swietenia_macrophylla_seeds_and_in-vitro_neuroprotection_studies
https://pmc.ncbi.nlm.nih.gov/articles/PMC4285647/
https://www.benchchem.com/product/b1256064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Harmful if swallowed

Potential for unknown chronic effects

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required to minimize exposure through all potential routes

(inhalation, skin contact, ingestion, and eye contact).

PPE Requirements for Handling Swietenine
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PPE Category Item
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

- Nitrile or neoprene gloves are

recommended for incidental

contact. - For prolonged

handling or in case of a spill,

heavier-duty gloves should be

used. - Always inspect gloves

for tears or punctures before

use. - Practice proper glove

removal techniques to avoid

skin contamination. - Dispose

of contaminated gloves as

hazardous waste.

Eye and Face Protection
Safety glasses with side

shields or safety goggles

- Must be ANSI Z87.1-

compliant. - Use safety

goggles for splash hazards. - A

face shield should be worn in

addition to goggles when there

is a significant risk of splashes

or aerosol generation.

Body Protection Laboratory coat

- A standard lab coat is the

minimum requirement. - For

procedures with a higher risk

of splashes or aerosolization, a

chemical-resistant apron or

disposable coveralls should be

worn over the lab coat.

Respiratory Protection Not generally required for

small quantities in a fume hood

- If there is a risk of generating

dust or aerosols and

engineering controls are not

sufficient, a NIOSH-approved

respirator may be necessary.

The type of respirator should
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be determined by a risk

assessment.

Engineering Controls
Engineering controls are the primary line of defense to minimize exposure to Swietenine.

Chemical Fume Hood: All procedures involving the handling of Swietenine powder or

solutions should be conducted in a certified chemical fume hood to prevent the inhalation of

dust or vapors.

Ventilation: Ensure the laboratory has adequate general ventilation.

Safety Equipment: An operational safety shower and eyewash station must be readily

accessible in the immediate work area.

Handling and Storage Procedures
Adherence to strict handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Operational Plan for Handling Swietenine
Preparation:

Designate a specific area within a chemical fume hood for handling Swietenine.

Assemble all necessary equipment and materials before starting work to minimize

movement in and out of the designated area.

Ensure all safety equipment, including the fume hood, eyewash station, and safety

shower, are functioning correctly.

Handling:

Wear the appropriate PPE as outlined in the table above.

Handle Swietenine as a powder in a way that minimizes dust generation.
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When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Keep containers with Swietenine closed when not in use.

Storage:

Store Swietenine in a well-ventilated, cool, and dry place.

Keep it in a clearly labeled, sealed container.

Store away from incompatible materials. As the incompatibilities of Swietenine are

unknown, it is prudent to store it separately from strong acids, bases, and oxidizing

agents.

If Swietenine is determined to be acutely toxic, carcinogenic, or a reproductive toxicant, it

must be stored in a designated area.[5]

Disposal Plan
All waste contaminated with Swietenine must be treated as hazardous waste.

Swietenine Waste Disposal Protocol
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Waste Type Disposal Procedure

Solid Waste

- Includes contaminated gloves, paper towels,

disposable lab coats, and any residual

Swietenine powder. - Collect in a dedicated,

sealed, and clearly labeled hazardous waste

container.

Liquid Waste

- Includes solutions containing Swietenine and

solvent rinses of contaminated glassware. -

Collect in a compatible, sealed, and clearly

labeled hazardous waste container. - Do not mix

with other chemical waste streams unless

compatibility is known.

Sharps Waste

- Includes contaminated needles, Pasteur

pipettes, and broken glass. - Collect in a

designated, puncture-resistant sharps container

labeled as "Hazardous Waste" with the chemical

name.

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical name

"Swietenine," and any known hazard characteristics.

Collection: Follow your institution's guidelines for the collection and disposal of hazardous

chemical waste. Contact your institution's Environmental Health and Safety (EHS) department

for specific instructions.[6][7]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[5]
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Spill:

Minor Spill (contained within a fume hood): Use an appropriate absorbent material to clean

up the spill. Decontaminate the area and dispose of all materials in a sealed hazardous

waste container.

Major Spill: Evacuate the immediate area and alert colleagues. Contact your institution's

EHS department immediately.

Visual Workflow and Decision-Making Diagrams
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Operational Workflow for Handling Swietenine

Preparation

Handling (in Fume Hood)

Cleanup and Disposal

Designate Handling Area in Fume Hood

Assemble All Materials

Verify Safety Equipment Functionality

Don Appropriate PPE

Handle Swietenine to Minimize Dust/Aerosols

Keep Containers Closed When Not in Use

Decontaminate Work Surfaces

Segregate and Label Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly
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PPE Selection for Handling Swietenine

PPE Selection for Handling Swietenine

Start Task Risk Assessment

Minimum PPE:
- Lab Coat

- Safety Glasses with Side Shields
- Nitrile Gloves

Potential for Splash?
Add:

- Safety Goggles
- Chemical-Resistant Apron

Potential for Dust/Aerosol Generation?

Add:
- Face Shield

- Consider Respirator

Yes

NoYes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Swietenine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256064#personal-protective-equipment-for-
handling-swietenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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